ethyl 4-(2-cyano-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-4-yl)benzoate

• IUPAC Name: ethyl 4-(2-cyano-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-4-yl)benzoate
• InChI: InChI=1S/C18H13FN2O4S/c1-2-25-18(22)12-3-6-14(7-4-12)21-11-15(10-20)26(23,24)17-8-5-13(19)9-16(17)21/h3-9,11H,2H2,1H3
• InChI Key: PSNGNBWGHDSRLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C#N
• Molecular Formula: C18H13FN2O4S
• Molecular Weight: 372.4 g/mol

Description

Ethyl 4-(2-cyano-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-4-yl)benzoate, also known as EFBC, is a synthetic compound that has shown promising results in scientific research.

Scientific Research Applications

Synthesis and Characterization Ethyl 4-(2-cyano-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-4-yl)benzoate, while not directly identified in the provided studies, relates closely to various synthetic and characterization efforts of ethyl benzoate derivatives and fluorinated compounds. For instance, the synthesis of 3-fluoro-4,5-diphenylfuran-2(5H)-one from benzoin ethers demonstrates the intricate pathways possible in creating fluorinated compounds, highlighting the complexity and potential of such molecules in various applications (Pomeisl, Kvíčala, & Paleta, 2006). Similarly, the study of photopolymerization in alkyl and aryl ester derivatives of ethyl α-hydroxymethylacrylate, including various benzoate esters, underscores the reactivity and utility of such compounds in polymer science, offering insights into their potential application in creating materials with specific properties (Avci, Mathias, & Thigpen, 1996).

Liquid Crystalline Polymers Research into monomers containing ester functions for liquid crystalline polysiloxanes shows the structural and functional versatility of ester-containing fluorinated compounds. These studies explore the synthesis of specific monomers and their application in creating side-chain liquid crystalline polymers, revealing the influence of molecular structure on mesophase behavior and transition temperatures, which are crucial for developing advanced materials (Bracon, Guittard, Givenchy, & Géribaldi, 2000). Such findings underline the significance of this compound derivatives in the design and development of new liquid crystalline materials with tailored properties.

Biological Activity and Applications Although not directly linked to this compound, the study of novel anti-juvenile hormone agents, such as ethyl 4-[2-(tert-butylcarbonyloxy)butoxy]benzoate (ETB), indicates the potential biological activity of similar compounds. These agents, by inducing precocious metamorphosis in silkworm larvae, demonstrate the application of specific benzoate derivatives in biological research and pest control, suggesting a broader context in which similar compounds could be explored for bioactivity (Kuwano, Fujita, Furuta, & Yamada, 2008).